![molecular formula C16H22BrNO3S2 B6242708 N-[2-(adamantan-1-yloxy)ethyl]-5-bromothiophene-2-sulfonamide CAS No. 889963-52-4](/img/no-structure.png)
N-[2-(adamantan-1-yloxy)ethyl]-5-bromothiophene-2-sulfonamide
Overview
Description
N-[2-(adamantan-1-yloxy)ethyl]-5-bromothiophene-2-sulfonamide, or 5-Br-AEDT, is a novel synthetic compound with a wide range of applications in scientific research. It is a highly stable, water-soluble compound that can be used in a variety of laboratory experiments. 5-Br-AEDT has been used in studies of the mechanism of action of various drugs, as well as in studies of the biochemical and physiological effects of drugs. 5-Br-AEDT has been found to have a number of advantages over traditional compounds used in laboratory experiments, including its stability and water solubility.
Scientific Research Applications
5-Br-AEDT has been used in a wide range of scientific research applications. It has been used in studies of the mechanism of action of various drugs, including anti-cancer drugs and anti-HIV drugs. 5-Br-AEDT has also been used in studies of the biochemical and physiological effects of drugs, including the effects on blood pressure, heart rate, and respiration. 5-Br-AEDT has also been used in studies of the effects of drugs on the brain and nervous system, as well as in studies of the effects of drugs on the immune system.
Mechanism of Action
The exact mechanism of action of 5-Br-AEDT is not yet fully understood. However, it is believed that 5-Br-AEDT binds to certain receptors in the body, which can then activate certain biochemical pathways. These pathways can then lead to the desired effects of the drug, such as anti-cancer or anti-HIV activity.
Biochemical and Physiological Effects
5-Br-AEDT has been found to have a number of biochemical and physiological effects. It has been found to have anti-cancer and anti-HIV activity, as well as anti-inflammatory and anti-oxidant activity. 5-Br-AEDT has also been found to have a number of other effects, including the ability to reduce blood pressure, heart rate, and respiration.
Advantages and Limitations for Lab Experiments
5-Br-AEDT has a number of advantages over traditional compounds used in laboratory experiments. It is a highly stable, water-soluble compound that can be used in a variety of laboratory experiments. 5-Br-AEDT is also relatively non-toxic and has a low cost. However, there are some limitations to the use of 5-Br-AEDT in laboratory experiments. The compound has a relatively low solubility in organic solvents, which can limit its use in certain experiments.
Future Directions
There are a number of potential future directions for 5-Br-AEDT research. These include further studies into the mechanism of action of 5-Br-AEDT and its biochemical and physiological effects. Additionally, there is potential for further studies into the use of 5-Br-AEDT in the synthesis of other compounds, as well as in the development of new drugs. Finally, there is potential for further studies into the use of 5-Br-AEDT in the development of new laboratory techniques and protocols.
Synthesis Methods
5-Br-AEDT can be synthesized by a number of methods, including the reaction of 5-bromo-2-thiophene sulfonamide with adamantan-1-yloxyethanol. This reaction is carried out in the presence of a base, typically sodium hydroxide, and a catalyst, such as p-toluenesulfonic acid. The reaction is typically carried out at a temperature of 80-90°C for 1-2 hours. The product of the reaction is a white, crystalline solid that is soluble in water and a variety of organic solvents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(adamantan-1-yloxy)ethyl]-5-bromothiophene-2-sulfonamide involves the reaction of 5-bromothiophene-2-sulfonyl chloride with N-[2-(adamantan-1-yloxy)ethyl]amine in the presence of a base to form the desired product.", "Starting Materials": [ "5-bromothiophene-2-sulfonyl chloride", "N-[2-(adamantan-1-yloxy)ethyl]amine", "Base (e.g. triethylamine)" ], "Reaction": [ "Add N-[2-(adamantan-1-yloxy)ethyl]amine to a solution of 5-bromothiophene-2-sulfonyl chloride in anhydrous dichloromethane.", "Add a base (e.g. triethylamine) to the reaction mixture to facilitate the reaction.", "Stir the reaction mixture at room temperature for several hours.", "Extract the product with dichloromethane and wash with water.", "Dry the organic layer with anhydrous sodium sulfate.", "Concentrate the solution under reduced pressure to obtain the desired product." ] } | |
CAS RN |
889963-52-4 |
Molecular Formula |
C16H22BrNO3S2 |
Molecular Weight |
420.4 |
Purity |
95 |
Origin of Product |
United States |
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